6-[5-(3-Chlorophenyl)furan-2-yl]-3-(2-methylfuran-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-[5-(3-chlorophenyl)furan-2-yl]-3-(2-methylfuran-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H11ClN4O2S/c1-10-13(7-8-24-10)16-20-21-18-23(16)22-17(26-18)15-6-5-14(25-15)11-3-2-4-12(19)9-11/h2-9H,1H3
• InChI Key: KDGCQRFVMOSEFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C2=NN=C3N2N=C(S3)C4=CC=C(O4)C5=CC(=CC=C5)Cl
• Molecular Formula: C18H11ClN4O2S
• Molecular Weight: 382.8 g/mol

Description

6-[5-(3-Chlorophenyl)furan-2-yl]-3-(2-methylfuran-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C18H11ClN4O2S and its molecular weight is 382.82. The purity is usually 95%.
BenchChem offers high-quality 6-[5-(3-Chlorophenyl)furan-2-yl]-3-(2-methylfuran-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-[5-(3-Chlorophenyl)furan-2-yl]-3-(2-methylfuran-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

This compound belongs to a class of compounds known for their complex synthesis processes and structural uniqueness. For instance, studies have detailed the synthesis of closely related triazolothiadiazole and triazolothiadiazine derivatives, emphasizing the use of different reagents and conditions for synthesis and characterization through spectroscopic techniques and X-ray crystallography (Shivananju Nanjunda-Swamy et al., 2005; I. Khan et al., 2014). These studies provide a foundation for understanding the compound's synthesis, emphasizing the importance of meticulous process control and the use of advanced analytical tools for structural elucidation.

Biological Activities and Pharmacological Applications

Research has also been focused on evaluating the biological and pharmacological activities of triazolothiadiazole derivatives. For example, compounds within this chemical class have been assessed for their antiviral, anti-inflammatory, and anticancer properties (D. Sunil et al., 2010; M. Akhter et al., 2014). These studies highlight the compound's potential in drug development, particularly in targeting specific diseases through novel mechanisms of action.

Antimicrobial and Anticonvulsant Potential

Several derivatives of this chemical class have demonstrated significant antimicrobial and anticonvulsant activities, suggesting their utility in developing new therapeutic agents. Compounds have shown promising results against various bacterial and fungal strains, as well as in models of convulsion, highlighting their broad-spectrum potential in treating infections and neurological disorders (Xianqing Deng et al., 2012; S. Swamy et al., 2006).